![molecular formula C19H13ClN2OS B2732747 5-(4-Chlorophenyl)-2-[(4-methoxyphenyl)sulfanyl]nicotinonitrile CAS No. 338954-94-2](/img/structure/B2732747.png)
5-(4-Chlorophenyl)-2-[(4-methoxyphenyl)sulfanyl]nicotinonitrile
Description
5-(4-Chlorophenyl)-2-[(4-methoxyphenyl)sulfanyl]nicotinonitrile (abbreviated as 4-Chloro-2-MPSN) is a synthetic compound that has been used in a variety of scientific research applications. It has been used in laboratory experiments to study its biochemical and physiological effects, as well as its mechanism of action.
Scientific Research Applications
Antimicrobial Activity
Research on compounds structurally related to 5-(4-Chlorophenyl)-2-[(4-methoxyphenyl)sulfanyl]nicotinonitrile has demonstrated potential antimicrobial properties. A study by Guna et al. (2015) synthesized similar compounds and tested their antimicrobial activity against various bacteria and fungi, indicating a potential application in combating microbial infections (Guna, Bhadani, Purohit, & Purohit, 2015).
Chemiluminescence and Photophysical Properties
Watanabe et al. (2010) explored the chemiluminescence properties of sulfanyl-substituted compounds, which could be relevant for applications in analytical chemistry and biological imaging (Watanabe, Kikuchi, Maniwa, Ijuin, & Matsumoto, 2010).
Crystal Structure Analysis
The crystal structures of compounds with similar molecular frameworks have been determined, providing insights into their molecular geometries and potential interactions, as researched by Al-Hourani et al. (2015) (Al-Hourani, El‐Barghouthi, McDonald, Al-Awaida, & Wuest, 2015).
Antiviral Activity
Chen et al. (2010) synthesized derivatives with similar structures and evaluated their antiviral activity, indicating potential use in developing antiviral agents (Chen, Xu, Liu, Yang, Fan, Bhadury, Hu, & Zhang, 2010).
Cycloaddition Reactions
Damas et al. (1981) studied nitrile sulphides, which are structurally related, in cycloaddition reactions, suggesting applications in synthetic organic chemistry (Damas, Gould, Harding, Paton, Ross, & Crosby, 1981).
Antimicrobial Agents Synthesis
Sah et al. (2014) synthesized formazans from related structures, evaluating their antimicrobial properties, which could lead to the development of new antimicrobial agents (Sah, Bidawat, Seth, & Gharu, 2014).
Cytotoxicity Assay in Cancer Research
Mabkhot et al. (2016) synthesized a thiophene-containing compound and conducted a cytotoxicity assay against cancer cell lines, suggesting potential applications in cancer research (Mabkhot, Aldawsari, Al-showiman, Barakat, Soliman, Choudhary, Yousuf, Hadda, & Mubarak, 2016).
Anti-Tubercular Evaluation
Manikannan et al. (2010) synthesized pyridine derivatives, including a compound similar to 5-(4-Chlorophenyl)-2-[(4-methoxyphenyl)sulfanyl]nicotinonitrile, and evaluated their anti-tubercular activity, indicating potential therapeutic applications for tuberculosis (Manikannan, Muthusubramanian, Yogeeswari, & Sriram, 2010).
properties
IUPAC Name |
5-(4-chlorophenyl)-2-(4-methoxyphenyl)sulfanylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClN2OS/c1-23-17-6-8-18(9-7-17)24-19-14(11-21)10-15(12-22-19)13-2-4-16(20)5-3-13/h2-10,12H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXRWODSCECXDFI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)SC2=C(C=C(C=N2)C3=CC=C(C=C3)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Chlorophenyl)-2-[(4-methoxyphenyl)sulfanyl]nicotinonitrile | |
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